Cas no 2137904-58-4 (1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester
• CAS No: 2137904-58-4
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5299431
• Update Time: 2025-11-06

1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester

• Inchi： 1S/C10H16N4O2/c1-3-16-10(15)8-7(6-4-12-5-6)9(11)14(2)13-8/h6,12H,3-5,11H2,1-2H3
• InChI Key： FUVVAPOYMXZUQN-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(C2CNC2)C(C(OCC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester

1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester (CAS No. 2137904-58-4)

The compound 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester (CAS No. 2137904-58-4) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique chemical properties and biological activities. The pyrazole ring serves as a versatile scaffold for the attachment of various functional groups, making it a valuable component in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug development. The ethyl ester group attached to the pyrazole ring enhances the compound's solubility in organic solvents, making it more amenable for use in pharmaceutical formulations.

One of the most promising applications of 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester lies in its potential as a lead compound in anti-cancer drug development. Studies have shown that certain pyrazole derivatives exhibit selective cytotoxicity against cancer cells, making them attractive candidates for targeted therapy. The presence of an azetidinyl group further enhances the compound's bioactivity by introducing additional hydrogen bonding capabilities and steric interactions.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The pyrazole ring's aromaticity and conjugation properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on optimizing the electronic properties of this compound by modifying substituents on the pyrazole ring, thereby improving its performance in electronic devices.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester involves a multi-step process that begins with the preparation of the pyrazole core. This is followed by successive substitutions and functional group transformations to introduce the amino, azetidinyl, and ethyl ester groups. The use of protecting groups and selective deprotection strategies ensures the precision and efficiency of the synthesis.

From a pharmacological perspective, this compound has shown promise in modulating key cellular pathways involved in inflammation and oxidative stress. Its ability to inhibit pro-inflammatory cytokines makes it a potential candidate for treating autoimmune diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, ongoing studies are investigating its role as a neuroprotective agent, particularly in models of Alzheimer's disease.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester to ensure its safe use in industrial and medical applications. Preliminary results indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for eco-friendly applications.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's molecular interactions. Advanced molecular modeling techniques have provided insights into its binding affinities with various biological targets, paving the way for rational drug design strategies.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-amino-4-(3-azetidinyl)-1-methyl-, ethyl ester (CAS No. 2137904-58-4) stands at the forefront of chemical innovation due to its versatile structure and diverse applications. As research continues to uncover new dimensions of its utility, this compound is poised to make significant contributions to both therapeutic development and materials science.